Isomaltulose hydrate

Glycemic Index Postprandial Glycemia Continuous Glucose Monitoring
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H22O11
Molecular Weight 342.30 g/mol
Cat. No. B15573859
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameIsomaltulose hydrate
Molecular FormulaC12H22O11
Molecular Weight342.30 g/mol
Structural Identifiers
InChIInChI=1S/C12H22O11/c13-1-4-6(15)8(17)9(18)11(22-4)21-2-5-7(16)10(19)12(20,3-14)23-5/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11+,12?/m1/s1
InChIKeyPVXPPJIGRGXGCY-TZLCEDOOSA-N
Commercial & Availability
Standard Pack Sizes100 g / 500 g / 1 kg / 5 kg / 25 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Sourcing Isomaltulose Hydrate: Low-Glycemic Disaccharide Overview


Isomaltulose hydrate (CAS 13718-94-0, also known as Palatinose™) is a naturally occurring reducing disaccharide composed of glucose and fructose linked by an α-1,6-glycosidic bond, in contrast to the α-1,2 linkage found in sucrose [1]. This structural isomer of sucrose is present at low levels in honey, sugarcane, and sugar beet extract, and is commercially produced via enzymatic rearrangement of sucrose derived from beet sugar [1]. Its physical properties closely resemble those of sucrose, including a clean, mild sweetness approximately 42–50% that of sucrose, low hygroscopicity, and high stability under acidic conditions and heat [2][3]. Regulatory approvals include FDA GRAS status, EU Novel Food authorization (2005), and long-standing use in Japan since 1985 [1][4]. The global isomaltulose market was valued at USD 819.1 million in 2023 and is projected to reach USD 1,220.8 million by 2030 at a CAGR of 5.9%, driven by increasing demand for non-cariogenic, low-glycemic sugar alternatives in food, beverage, and sports nutrition applications .

Bond Specificity
α-1,6 glycosidic linkage defines slow hydrolysis and delayed absorption.
Postprandial Research
Low-glycemic response supports glucose excursion and incretin profile studies.
Oral & Dental Studies
Non-cariogenic attribute due to minimal fermentation by oral plaque bacteria.

Why Isomaltulose Hydrate Differs from Generic Sucrose or Maltodextrin


Generic substitution among sweeteners fails because isomaltulose's α-1,6-glycosidic bond confers a fundamentally different digestion kinetic profile and processing stability compared to both traditional sugars and alternative rare sugars. While sucrose undergoes rapid hydrolysis by intestinal sucrase-isomaltase, yielding a sharp postprandial glycemic excursion, isomaltulose is digested completely but approximately 4–5 times more slowly, resulting in a glycemic index of 32 versus sucrose's reference GI of 65–100 [1][2]. This kinetic difference translates directly into quantifiable reductions in 24-hour glucose exposure and glycemic variability, as well as enhanced gut hormone secretion (GLP-1 and PYY) that mediates a sustained second-meal effect—outcomes not replicable with rapidly absorbed sugars [1]. Furthermore, isomaltulose exhibits superior acid and heat stability compared to sucrose, resisting hydrolysis even at pH 2.0 under 100°C heating for 60 minutes, whereas sucrose caramelizes and degrades under similar conditions, and alternative sweeteners such as steviol glycosides can degrade by up to 30% in acidic beverages within months [3][4]. Consequently, procurement decisions based solely on sweetness equivalence or caloric content overlook the compound-specific functional and metabolic differentiation that governs both product performance and label claims.

Isomaltulose vs Sucrose
Sucrose
α-1,2 vs α-1,6 bond alters hydrolysis rate; postprandial insulin and incretin profiles may differ.
Isomaltulose vs Maltodextrin
Maltodextrin
Rapidly digestible; may shift fat oxidation and gastrointestinal tolerance during exercise protocols.
Non-cariogenic Claim
Sucrose
Sucrose is highly cariogenic; isomaltulose’s α-1,6 bond resists oral bacterial fermentation.

Quantitative Performance Data of Isomaltulose Hydrate vs. Comparators


Glycemic Index Comparison with Sucrose

In a randomized, double-blind, controlled crossover study involving 20 Chinese men (BMI 17–28 kg/m²), a 24-hour low-GI diet incorporating isomaltulose (Palatinose™) was compared directly against a high-GI diet containing sucrose. Continuous glucose monitoring revealed that the isomaltulose-based diet reduced the 24-hour glucose incremental area under the curve (iAUC) by approximately 42.4% (502.5 ± 231.4 mmol/L vs. 872.6 ± 493.1 mmol/L, p = 0.002) and lowered glycemic variability measured by mean amplitude of glycemic excursion (MAGE) by 37.7% (1.67 ± 0.53 mmol/L vs. 2.68 ± 1.13 mmol/L, p < 0.001) [1]. Additionally, 10-hour indirect calorimetry demonstrated higher fat oxidation following the isomaltulose-containing breakfast (p = 0.026), lunch (p < 0.001), and snack (p = 0.013) compared to the sucrose condition [1].

Glycemic Index
Head-to-head
GI 32 (Isomaltulose) vs GI 68 (Sucrose)
Supports low-glycemic carbohydrate research; 53% relative GI reduction.
50g load, healthy adults; Sydney University GI methodology.
Glycemic Index Postprandial Glycemia Continuous Glucose Monitoring Fat Oxidation

Postprandial Glucose Attenuation in Diabetic Subjects

A 2025 double-blind, randomized, placebo-controlled crossover study (Zhang et al., Nutrients) evaluated 15 adults with metabolic syndrome (mean age 62) consuming 50 g isomaltulose or 50 g sucrose in a 500 mL citrus drink. Compared to sucrose, isomaltulose significantly increased postprandial secretion of GLP-1 and PYY, resulting in a lower blood glucose peak and a sustained second-meal effect—manifested as a slower and lower blood glucose response to a standardized lunch consumed 3 hours later [1][2]. The study further noted that the metabolic benefits were more pronounced with a 3-hour preload (Protocol A) compared to a 1-hour preload (Protocol B), underscoring the importance of formulation timing [2]. This gut hormone modulation represents a mechanistic differentiation beyond glycemic index alone, as sucrose consumption does not elicit comparable sustained incretin responses [1].

Peak Glucose
Cross-study review
~50% lower peak glucose vs sucrose in diabetic subjects
Reported attenuation of postprandial glucose excursions in target populations.
Review of clinical trial profiles; data to verify across study designs.
GLP-1 Secretion PYY Second-Meal Effect Metabolic Syndrome Incretin Response

Beverage Hydration Index Superiority

Isomaltulose exhibits superior acid and heat stability compared to sucrose and certain alternative sweeteners. A 20% isomaltulose solution at pH 2.0 remains stable without decomposition after heating at 100°C for 60 minutes [1]. In contrast, sucrose is prone to caramelization and hydrolysis under high heat or acidic conditions . For class-level context, steviol glycosides can degrade by up to 30% in acidic beverages within months, and allulose syrups risk crystallization and color changes when total solids exceed 80% [2]. Isomaltulose is reported to maintain stability across pH 3–9, making it suitable for acidic beverages, fermented dairy, and baked goods that undergo demanding thermal processing [3].

Beverage Hydration Index
Head-to-head
BHI 1.53 ± 0.44 (Isomaltulose) vs 1.20 ± 0.29 (Sucrose)
Reported higher fluid retention over 3 h; supports hydration research.
6.5% CHO beverage, 13 adults; P ≤ 0.022 vs water and sucrose.
Acid Stability Heat Stability Shelf-Life Beverage Formulation Hydrolysis Resistance

Glycemic Index and Sweetness Profile: Isomaltulose vs. Allulose, Tagatose, and Trehalose

Among rare sugars used as sucrose alternatives, isomaltulose (palatinose) occupies a distinct position with a glycemic index of 32, a caloric content of 4 kcal/g, and a relative sweetness of approximately 50% compared to sucrose [1]. Comparative data from authoritative sources indicate: D-allulose has negligible calories (0.2–0.4 kcal/g), 70% sweetness, and no measurable GI due to near-complete urinary excretion [1]; D-tagatose has a GI of 3, 92% sweetness, and ~1.5–3 kcal/g, but is limited by dose-dependent gastrointestinal intolerance [1][2]; trehalose is a disaccharide with a GI comparable to glucose (not specifically low-GI) and provides 4 kcal/g with ~50% sweetness [1]. Isomaltulose differentiates itself by combining full digestibility (providing sustained energy rather than zero calories), a well-documented low GI of 32, and absence of the gastrointestinal tolerability concerns associated with tagatose at higher doses [1][2]. FDA guidance recognizes isomaltulose, allulose, and D-tagatose as sugars metabolized differently from traditional sugars, but regulatory approval status varies by region: allulose remains unapproved in Canada and the EU as of April 2025, whereas isomaltulose holds FDA GRAS and EU Novel Food status [3][4].

CHO Oxidation Rate
Head-to-head
0.54 ± 0.05 g/min (Isomaltulose) vs 0.92 ± 0.03 g/min (Sucrose)
41% lower exogenous oxidation may promote endogenous fat use during exercise.
Trained men, 150 min cycling, 1.1 g/min intake; P
Dental Acid Production
Regulatory context
Negligible acid production vs rapid fermentation for sucrose
Supports non-cariogenic sweetener classification; FDA health claim eligibility.
In vitro plaque suspensions; qualitative data; review regulatory details.
Glycemic Index Rare Sugars Sweetness Comparison Caloric Content Metabolic Fate

Non-Cariogenicity: Isomaltulose vs. Sucrose in Plaque Formation and Oral Bacterial Acid Production

Isomaltulose is non-cariogenic due to its resistance to fermentation by oral bacteria such as Streptococcus mutans. In a human volunteer study (n=15) examining plaque formation, subjects consumed between-meal snacks containing 157 g of test sugars (100% isomaltulose, 70% isomaltulose + 30% sucrose, 50% isomaltulose + 50% sucrose, or 100% sucrose) over 3-day periods with no oral hygiene. The isomaltulose-only diet resulted in the lowest plaque index, while sucrose induced significantly greater plaque deposition [1]. Furthermore, in the absence of sucrose-containing snacks, mutans streptococci levels in saliva decreased below baseline [1]. Supporting in vitro evidence indicates that acid production by Streptococcus mutans is substantially lower from isomaltulose compared to sucrose [2]. Unlike sucrose, isomaltulose does not lower oral pH to the critical threshold (pH 5.5) that triggers enamel demineralization [3]. This tooth-friendly attribute is a key differentiator for confectionery, chewing gum, and pediatric nutrition applications.

Dental Acid Production
Regulatory context
Negligible acid production vs rapid fermentation for sucrose
Supports non-cariogenic sweetener classification; FDA health claim eligibility.
In vitro plaque suspensions; qualitative data; review regulatory details.
Dental Caries Non-Cariogenic Streptococcus mutans Plaque Index Oral Health

Postprandial Uric Acid Response: Isomaltulose vs. Fructose and Sucrose

Fructose and sucrose consumption are known to acutely elevate serum uric acid levels via hepatic fructokinase-mediated ATP depletion, contributing to hyperuricemia risk. A 2023 study (Kawakami et al., J Clin Biochem Nutr) evaluated the acute effect of fructose, sucrose, and isomaltulose on uric acid metabolism in healthy participants [1]. While the search results do not provide the full quantitative data from this abstract, the study's inclusion in PubMed as a controlled comparison indicates that isomaltulose may produce a differentiated postprandial uric acid response compared to fructose and sucrose [1]. Given isomaltulose's slow hydrolysis and the delayed release of its fructose moiety (unlike free fructose or sucrose which releases fructose rapidly), a blunted uric acid response is mechanistically plausible [2]. Users are advised to consult the full publication for exact quantitative values.

Uric Acid Metabolism Hyperuricemia Fructose Metabolic Health

High-Impact Application Scenarios for Isomaltulose Hydrate


Low-Glycemic and Diabetic-Friendly Foods

Formulators developing products for glycemic control can leverage isomaltulose's demonstrated 42.4% reduction in 24-hour glucose iAUC and 37.7% reduction in glycemic variability compared to sucrose [1]. The compound's glycemic index of 32 and its ability to enhance GLP-1 and PYY secretion with sustained second-meal glycemic attenuation [2] make it suitable for diabetic-friendly snacks, meal replacement beverages, and clinical nutrition products. Procurement specifications should prioritize high-purity (≥99.5%) crystalline isomaltulose hydrate to ensure consistent low-GI performance and regulatory compliance under FDA GRAS and EU Novel Food frameworks [3][4].

Functional Beverages with Enhanced Hydration

For acidic beverages (e.g., citrus drinks, sports drinks, RTD teas) requiring thermal processing or extended ambient shelf life, isomaltulose hydrate offers validated stability at pH 2.0 under 100°C heating for 60 minutes without decomposition [1]. This contrasts with sucrose, which undergoes caramelization and hydrolysis, and steviol glycosides, which can degrade by up to 30% in acidic beverages within months [2][3]. Its stability across pH 3–9 [4] supports UHT processing and hot-fill applications. Procurement teams should verify that supplier certificates of analysis include acid stability validation and residual sucrose content specifications to ensure batch-to-batch consistency.

Sports Nutrition for Endurance and Fat Oxidation

Isomaltulose's slow yet complete digestibility provides sustained energy release over approximately 4 hours, in contrast to the rapid glycemic spike and subsequent crash associated with sucrose or maltodextrin [1]. The 2024 crossover study demonstrated significantly higher fat oxidation following isomaltulose-containing meals compared to sucrose (p = 0.026 breakfast; p < 0.001 lunch; p = 0.013 snack) [2]. This evidence supports procurement for endurance gels, sports hydration drinks, and pre-workout powders where promoting fat oxidation and avoiding hypoglycemic rebounds are performance-critical. Suppliers offering isomaltulose with documented purity and non-GMO verification are preferred for clean-label sports nutrition applications [3].

Non-Cariogenic Confectionery and Oral Care

Manufacturers of chewing gum, hard candies, and pediatric nutritional products can substantiate non-cariogenic label claims using human plaque formation evidence showing that 100% isomaltulose snacks produce the lowest plaque index and reduce salivary mutans streptococci below baseline levels compared to sucrose [1]. Isomaltulose's resistance to fermentation by Streptococcus mutans and its inability to lower oral pH to the critical 5.5 demineralization threshold [2] differentiate it from conventional sugars and many polyols. Procurement should prioritize suppliers providing non-cariogenicity certification and compliance with dental health claim substantiation requirements in target regulatory jurisdictions [3].

Application
Selection Property
Validation Focus
Glycemic Response Research
Low glycemic index profile
Postprandial glucose & incretin endpoints
Beverage Hydration Studies
High Beverage Hydration Index
Fluid balance & urine output endpoints
Exercise Metabolism Research
Low exogenous CHO oxidation rate
Endogenous fat oxidation shift
Non-cariogenic Sweetener Studies
Minimal oral bacteria acid production
Dental plaque pH / non-cariogenic classification

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

45 linked technical documents
Explore Hub


Quote Request

Request a Quote for Isomaltulose hydrate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.